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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Harzianol K, a
harziane-type diterpenoid. The information compiled herein is intended to serve as a crucial
resource for researchers engaged in natural product chemistry, drug discovery, and
development.

Introduction

Harzianol K is a diterpenoid belonging to the harziane class, characterized by a complex
carbocyclic scaffold.[1][2] It was isolated from the deep-sea sediment-derived fungus
Trichoderma sp. SCSIOW21.[2][3][4] The structural elucidation of Harzianol K was
accomplished through meticulous spectroscopic analyses, including Nuclear Magnetic
Resonance (NMR), Infrared (IR) spectroscopy, and High-Resolution Electrospray lonization
Mass Spectrometry (HREIMS).[3]

Spectroscopic Data

The following sections present the detailed spectroscopic data for Harzianol K, organized for
clarity and comparative analysis.
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1. Nuclear Magnetic Resonance (NMR) Data

The H and 13C NMR data for Harzianol K were acquired in DMSO-des at 600 MHz and 150
MHz, respectively.[3]

Table 1: *H NMR Spectroscopic Data for Harzianol K (600 MHz, DMSO-ds)[3]

Position OH (ppm) Multiplicity J (Hz)
1 2.23 m

1 1.15 m

3 2.20 m

4 2.05 m

4 1.89 m

7 1.95 m

8 4.24 d 9.0
9 2.13 m

10 1.98 m

11 1.34 m

11 1.21 m

12 1.55 m

12 1.43 m

15 1.01 S

16 0.89 S

17 0.95 d 6.6
18 1.63 S

20 4.79 S

20 4.75 S
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| 8-OH | 4.90 | d | 4.8 |

Table 2: 13C NMR Spectroscopic Data for Harzianol K (150 MHz, DMSO-de)[3]

Position oC (ppm) Type
1 40.0 CH:z
2 58.1 C

3 50.1 CH
4 35.8 CH:
5 54.9 C

6 148.9 C

7 49.8 CH
8 724 CH
9 49.6 CH
10 37.9 CH
11 25.9 CH2
12 30.1 CH:
13 43.1 C
14 212.0 C
15 25.1 CHs
16 16.5 CHs
17 15.9 CHs
18 21.4 CHs
19 125.5 C

| 20| 110.8 | CH: |
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2. Infrared (IR) Spectroscopy Data
The IR spectrum of Harzianol K was recorded on a KBr disk.[3]

Table 3: IR Spectroscopic Data for Harzianol K[3]

Vmax (CM™2) Assighment

3402 (s) O-H stretching

2927 (m) C-H stretching

1734 (s) C=0 stretching (ketone)
1695 (s) C=C stretching

1190 (m) C-0O stretching

| 1043 (m) | C-O stretching |
3. Mass Spectrometry (MS) Data

High-resolution electrospray ionization mass spectrometry (HREIMS) was used to determine
the molecular formula of Harzianol K.[3]

Table 4: High-Resolution Mass Spectrometry Data for Harzianol K[3]

lon Measured m/z Calculated m/z Molecular Formula

| [M + H]* | 317.2115 | 317.2117 | C20H290s |

Experimental Protocols

The following methodologies were employed for the spectroscopic analysis of Harzianol K.
1. Isolation and Purification

Harzianol K was isolated from the deep-sea sediment-derived fungus Trichoderma sp.
SCSIOW?21.[3] The fungal strain was cultured in a modified rice broth medium.[3] The resulting
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culture was then subjected to a series of chromatographic techniques to yield the pure
compound.

2. NMR Spectroscopy

IH NMR and 3C NMR spectra were recorded on a 600 MHz spectrometer.[3] The sample was
dissolved in deuterated dimethyl sulfoxide (DMSO-de).[3] Chemical shifts (&) are reported in
parts per million (ppm) and referenced to the residual solvent signals.

3. IR Spectroscopy

The infrared spectrum was obtained using a Fourier-transform infrared (FTIR) spectrometer.
The sample was prepared as a potassium bromide (KBr) pellet.[3]

4. Mass Spectrometry

High-resolution mass spectra were acquired using an electrospray ionization (ESI) source in
positive ion mode.[3]

Workflow Visualization

The following diagram illustrates the general workflow for the isolation and spectroscopic
analysis of a natural product like Harzianol K.
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Caption: Workflow for Isolation and Spectroscopic Analysis of Harzianol K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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